tert-butyl N-{3-bromo-5H,6H,7H,8H-imidazo[1,2-a]pyridin-2-yl}carbamate

• Molecular Formula: C12H18BrN3O2
• Molecular Weight: 316.19 g/mol
• IUPAC Name: tert-butyl N-(3-bromo-5,6,7,8-tetrahydroimidazo[1,2-a]pyridin-2-yl)carbamate
• InChI: InChI=1S/C12H18BrN3O2/c1-12(2,3)18-11(17)15-10-9(13)16-7-5-4-6-8(16)14-10/h4-7H2,1-3H3,(H,15,17)
• InChI Key: ZIOTXWYPHLPXLY-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NC1=C(N2CCCCC2=N1)Br

Description

tert-butyl N-{3-bromo-5H,6H,7H,8H-imidazo[1,2-a]pyridin-2-yl}carbamate: is a chemical compound with the following IUPAC name: tert-butyl (3-bromo-5,6,7,8-tetrahydroimidazo[1,2-a]pyridin-2-yl)carbamate.

• It belongs to the class of N-(pyridin-2-yl)amides and imidazo[1,2-a]pyridines, which have significant biological and therapeutic applications.

Preparation Methods

• This compound can be synthesized from α-bromoketones and 2-aminopyridines under different reaction conditions.
• N-(Pyridin-2-yl)amides are formed in toluene via C–C bond cleavage promoted by I2 and TBHP, with mild and metal-free reaction conditions.
• 3-bromoimidazopyridines are obtained in ethyl acetate via one-pot tandem cyclization/bromination when only TBHP is added. The cyclization to form imidazopyridines is promoted by further bromination, and no base is needed. These versatile 3-bromoimidazopyridines can be further transformed into other structures .

Chemical Reactions Analysis

• The compound can undergo various reactions, including oxidation, reduction, and substitution.
• Common reagents include I2, TBHP (tert-butyl hydroperoxide), and bromine.
• Major products formed depend on the specific reaction conditions.

Scientific Research Applications

• In chemistry, this compound can serve as a building block for the synthesis of more complex molecules.
• In biology and medicine, it may have potential as a pharmacophore due to its structural features.
• In industry, it could be used for drug discovery or material science.

Mechanism of Action

• The exact mechanism by which this compound exerts its effects would require further research.
• Molecular targets and pathways involved remain to be elucidated.

Comparison with Similar Compounds

• Similar compounds include other N-(pyridin-2-yl)amides and imidazo[1,2-a]pyridines.
• Its uniqueness lies in the specific combination of the pyridine and imidazole moieties.